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Compound of Interest

Compound Name:
N-methoxy-N,4-

dimethylbenzamide

Cat. No.: B051002 Get Quote

CAS Number: 122334-36-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-methoxy-N,4-
dimethylbenzamide, a member of the Weinreb amide class of compounds. Due to the limited

availability of published research specifically on this molecule, this document combines

available data with established principles for this class of reagents to offer a thorough technical

resource.

Core Compound Data
N-methoxy-N,4-dimethylbenzamide is a substituted aromatic Weinreb amide. These amides

are notable for their utility in organic synthesis, particularly in the formation of ketones from

organometallic reagents.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂ --INVALID-LINK--

Molecular Weight 179.22 g/mol --INVALID-LINK--

Appearance
Colorless to Almost colorless

clear liquid
--INVALID-LINK--

Purity >95.0% (GC) --INVALID-LINK--

Storage
Sealed in dry, room

temperature
--INVALID-LINK--

Spectroscopic Data
While a complete set of spectroscopic data is not available in published literature, the following

¹³C NMR data has been reported.

Data Type Details

¹³C NMR Spectrum
A ¹³C NMR spectrum is available on PubChem,

provided by John Wiley & Sons, Inc.[1]

Proposed Synthesis Protocol
A specific, peer-reviewed synthesis protocol for N-methoxy-N,4-dimethylbenzamide is not

readily available. However, a standard and reliable method for the synthesis of Weinreb amides

involves the coupling of an acid chloride with N,O-dimethylhydroxylamine hydrochloride. The

following is a representative experimental protocol based on this established methodology.

Reaction: 4-methylbenzoyl chloride + N,O-dimethylhydroxylamine hydrochloride → N-
methoxy-N,4-dimethylbenzamide

Materials:

4-methylbenzoyl chloride

N,O-dimethylhydroxylamine hydrochloride
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Pyridine or Triethylamine (base)

Dichloromethane (solvent)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a stirred solution of N,O-dimethylhydroxylamine hydrochloride in dichloromethane at 0 °C,

add the base (e.g., pyridine or triethylamine) dropwise.

Allow the mixture to stir for 15-30 minutes at 0 °C.

Slowly add a solution of 4-methylbenzoyl chloride in dichloromethane to the reaction mixture.

Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC

until the starting material is consumed.

Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

Separate the organic layer and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the pure N-
methoxy-N,4-dimethylbenzamide.

Synthetic Utility: The Weinreb Ketone Synthesis
The primary utility of N-methoxy-N,4-dimethylbenzamide is as a precursor in the Weinreb

ketone synthesis. This reaction allows for the formation of ketones from the reaction of the

Weinreb amide with organometallic reagents, such as Grignard reagents or organolithium

compounds. A key advantage of this method is that the intermediate tetrahedral adduct is
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stabilized by chelation of the methoxy group to the metal, preventing the over-addition that

leads to tertiary alcohols, a common side product in reactions with other carboxylic acid

derivatives.[2]

The general mechanism involves the nucleophilic addition of the organometallic reagent to the

amide carbonyl, forming a stable, chelated intermediate. This intermediate does not collapse to

the ketone until acidic workup.

Biological and Pharmacological Activity
There is currently no publicly available data on the biological or pharmacological activity of N-
methoxy-N,4-dimethylbenzamide. Its primary known application is in the field of organic

synthesis. Researchers in drug development may find its utility in the construction of more

complex molecules with potential therapeutic applications.

Visualizations
Synthesis Workflow
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Caption: Proposed workflow for the synthesis of N-methoxy-N,4-dimethylbenzamide.

General Mechanism of Weinreb Ketone Synthesis
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Caption: General mechanism of the Weinreb ketone synthesis.

Safety Information
N-methoxy-N,4-dimethylbenzamide is classified with the following GHS hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Standard laboratory safety precautions, including the use of personal protective equipment,

should be observed when handling this compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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